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Compound of Interest

Compound Name: 1-Deoxysphingosine

Cat. No.: B15570342 Get Quote

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides crucial safety and logistical information for the handling of 1-
Deoxysphingosine, a bioactive lipid implicated in various cellular processes and disease

states. Adherence to these guidelines is essential to ensure personnel safety and maintain

experimental integrity.

Personal Protective Equipment (PPE): Your First
Line of Defense
While some safety data sheets (SDS) for 1-Deoxysphingosine may indicate a low hazard

classification, its cytotoxic and neurotoxic properties necessitate stringent adherence to PPE

protocols. The following table summarizes the required PPE for handling this compound.
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PPE Component Specification Rationale

Gloves

Chemical-resistant,

disposable. Nitrile gloves are a

suitable minimum requirement

for handling in solutions of

ethanol, DMF, or DMSO. For

extended contact or handling

of neat compound, consider

double-gloving or using gloves

with higher resistance (see

Table 2).

Prevents skin contact and

absorption.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes of

the compound or solvents.

Protective Clothing A long-sleeved laboratory coat.
Prevents contamination of

personal clothing.

Respiratory Protection

Generally not required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If

creating aerosols or handling

large quantities of the solid, a

NIOSH-approved respirator

may be necessary.

Minimizes inhalation risk.

Glove Selection for Common Solvents
1-Deoxysphingosine is often dissolved in solvents such as ethanol, dimethylformamide

(DMF), or dimethyl sulfoxide (DMSO). The choice of glove material is critical for ensuring

adequate protection. This table provides a summary of glove compatibility with these common

solvents.
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Solvent Nitrile Neoprene Butyl Rubber

Ethanol Excellent Excellent Excellent

Dimethylformamide

(DMF)
Poor Good Excellent

Dimethyl Sulfoxide

(DMSO)
Fair to Good Good Excellent

Rating Key

Excellent: > 8 hours

breakthrough

timeGood: > 4 hours

breakthrough

timeFair: > 1 hour

breakthrough

timePoor: < 1 hour

breakthrough time

Note: Breakthrough times can vary by manufacturer and glove thickness. Always consult the

manufacturer's specific chemical resistance data.

Operational Plan: A Step-by-Step Workflow for
Handling 1-Deoxysphingosine
The following workflow provides a procedural guide for the safe handling of 1-
Deoxysphingosine from receipt to disposal.
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Operational Workflow for Handling 1-Deoxysphingosine

1. Receiving and Inspection
- Verify container integrity.
- Confirm label information.

2. Storage
- Store at -20°C in a tightly sealed container.

- Protect from light.

3. Preparation of Solutions
- Handle solid in a chemical fume hood.

- Use appropriate PPE.
- Prepare solutions in compatible solvents (e.g., ethanol, DMF, DMSO).

4. Experimental Use
- Conduct all procedures in a well-ventilated area or fume hood.

- Avoid generating aerosols.
- Use dedicated equipment where possible.

5. Spill Management
- Evacuate and ventilate the area.

- Wear appropriate PPE.
- Absorb with inert material.

- Collect and place in a sealed container for disposal.

6. Waste Disposal
- Dispose of as hazardous chemical waste.
- Follow institutional and local regulations.
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Disposal Plan: Ensuring Safe and Compliant Waste
Management
Proper disposal of 1-Deoxysphingosine and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect solid 1-Deoxysphingosine waste in a designated, clearly labeled, and sealed

container for hazardous chemical waste.

Do not mix with other waste streams unless compatibility is confirmed.

Liquid Waste:

Solutions of 1-Deoxysphingosine should be collected in a sealed, labeled container for

hazardous liquid waste.

The solvent used should be clearly indicated on the waste label.

Contaminated Materials:

All materials that have come into contact with 1-Deoxysphingosine, such as pipette tips,

gloves, and absorbent paper, should be considered contaminated.

Place these materials in a sealed bag or container labeled as hazardous waste.

Decontamination:

Wipe down work surfaces and equipment with a suitable solvent (e.g., 70% ethanol) to

remove any residual contamination.

Dispose of the cleaning materials as contaminated waste.

Always consult with your institution's Environmental Health and Safety (EHS) department for

specific disposal protocols and to ensure compliance with local and national regulations.
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The Atypical Biosynthesis of 1-Deoxysphingosine
1-Deoxysphingolipids, including 1-Deoxysphingosine, are classified as atypical sphingolipids

due to their unique biosynthetic pathway.[1] Unlike canonical sphingolipids, their synthesis is

initiated when the enzyme serine palmitoyltransferase (SPT) utilizes L-alanine instead of L-

serine as its substrate.[1][2] This substitution leads to the formation of a sphingoid base lacking

the C1 hydroxyl group, which has significant implications for its metabolism and biological

activity.[1][2]

Biosynthesis of 1-Deoxysphingosine
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Atypical Biosynthesis of 1-Deoxysphingosine via L-Alanine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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